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Compound of Interest

Compound Name: Enavogliflozin

Cat. No.: B607307

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of in vitro assays relevant to the
characterization of enavogliflozin, a potent and selective sodium-glucose cotransporter 2
(SGLT?2) inhibitor for diabetes research. The included protocols offer step-by-step guidance for
key experimental procedures.

Quantitative Data Summary

Enavogliflozin demonstrates high potency for SGLT2 with significant selectivity over SGLT1.
The following table summarizes the key in vitro quantitative data.

Parameter Value Species System Reference
SGLT2 IC50 0.8+£0.3nM Human Cell-based assay [1]
549.3 + 139.6
SGLT1 IC50 M Human Cell-based assay [1]
n
Selectivity
~687-fold Human Cell-based assay [1]
(SGLT1/SGLT2)
Selectivity N N
1,015-fold Not Specified Not Specified [2]
(SGLT1/SGLT2)
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Signaling Pathway and Experimental Workflow
Visualizations

The following diagrams illustrate the mechanism of SGLT2 inhibition by enavogliflozin and the

general workflows for the described in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b607307?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/8238529/
https://pubmed.ncbi.nlm.nih.gov/8238529/
https://www.revvity.com/ask/radiometric-ligand-binding-assays
https://www.benchchem.com/product/b607307#enavogliflozin-in-vitro-assays-in-diabetes-research
https://www.benchchem.com/product/b607307#enavogliflozin-in-vitro-assays-in-diabetes-research
https://www.benchchem.com/product/b607307#enavogliflozin-in-vitro-assays-in-diabetes-research
https://www.benchchem.com/product/b607307#enavogliflozin-in-vitro-assays-in-diabetes-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

